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Compound of Interest

Compound Name: Violamine R

Cat. No.: B157464

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals on the chemical and practical applications of Violamine R.

Core Chemical and Physical Data

Violamine R, also known as Acid Violet 9, is a synthetic dye belonging to the xanthene class.
[1] Its chemical properties are summarized below. A notable point is the discrepancy in
molecular weight, which depends on whether it is in its sodium salt or free acid form.
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Identifier Value Reference
CAS Number 6252-76-2 [21[31[41[5]
Acid Violet 9, C.I. 45190, Fast
Synonyms o
Acid Violet
Molecular Formula (Sodium
C34H25N2NaQeS
Salt)
Molecular Weight (Sodium
612.63 g/mol
Salt)

Molecular Formula (Free Acid) C34H26N206S

Molecular Weight (Free Acid) 590.65 g/mol

Appearance Red-light purple powder

Soluble in water and ethanol

(purple solution), soluble in

Solubility . _
acetone, and easily soluble in
ethylene glycol ether.

UV Absorption Maximum 529 nm

Primary Applications and Experimental Protocols

Violamine R's principal application in research is as a potent fluorophore, particularly in the
study of fluorescence intermittency (blinking) in polymer physics. It is also cited for use as a
stain in histology and hematology, although specific protocols for these applications are not
readily available in scientific literature.

Fluorescence Intermittency Studies

Violamine R is utilized to investigate the local environment and temperature-dependent
dynamics of polymers, such as poly(vinyl alcohol) (PVOH) and potassium acid phthalate (KAP).
Its fluorescence blinking characteristics provide insights into the glass-transition temperature
(Tg) of the polymer host.
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The following protocol is synthesized from methodologies described in studies of Violamine
R's fluorescence in PVOH.

» Solution Preparation:

o Prepare a stock solution of Violamine R at a concentration of approximately 1.5 x 10=7 M
in deionized water.

o Prepare a 20 wt% solution of poly(vinyl alcohol) (PVOH, MW 10 kDa) in deionized water.
The polymer solution should be mixed for 24 hours to ensure complete dissolution.

o Sample Deposition:
o Deposit a 100 uL aliguot of the Violamine R/PVOH solution onto a glass coverslip.

o Spin-coat the coverslip at 3000 rpm for 30 seconds to create a thin film (approximately
250 nm).

o Store the prepared samples under vacuum overnight at room temperature before imaging.
e Microscopy and Data Acquisition:

o Utilize a wide-field fluorescence microscope equipped with a suitable laser for excitation
(e.g., 532 nm) and an electron-multiplying charge-coupled device (EMCCD) camera for
detection.

o Acquire time-series images of single Violamine R molecules, recording the fluorescence
intensity fluctuations over time. An integration time of 50 ms per frame is a typical starting
point.

o Data Analysis:

o Analyze the fluorescence time traces to identify "on" (emissive) and "off" (non-emissive)
periods.

o Construct probability distributions of the on- and off-time durations.

o Fit these distributions to a power-law to characterize the blinking kinetics.
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Sample Preparation

Prepare 1.5x10~7 M Violamine R
and 20 wt% PVOH solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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